Cas no 22225-67-8 (Macrosporin)

• Product Name: Macrosporin
• CAS No: 22225-67-8
• Molecular Formula: C₁₆H₁₂O₅
• Molecular Weight: 284.26348
• CID: 264139
• PubChem ID: 159926

Macrosporin Properties

Names and Identifiers

• 9,10-Anthracenedione,1,7-dihydroxy-3-methoxy-6-methyl-
• 1,7-dihydroxy-3-methoxy-6-methylanthracene-9,10-dione
• 1,7-Dihydroxy-3-methoxy-6-methyl-9,10-anthracenedione
• 1,7-Dihydroxy-3-methoxy-6-methyl-9,10-anthraquinone
• NS00094888
• CHEBI:219687
• 1, 7-dihydroxy-3-methoxy-6-methylanthracene-9, 10-dione
• Macrosporin
• Q63392820
• SCHEMBL16227189
• J-014592
• 22225-67-8
• 1,7-DIHYDROXY-3-METHOXY-6-METHYL-9,10-DIHYDROANTHRACENE-9,10-DIONE
• DTXSID50176769
• CHEMBL463054
• BDBM50480484
• 9,10-Anthracenedione, 1,7-dihydroxy-3-methoxy-6-methyl-
• DTXCID7099260
• Macrosporin; Macrosporin; 1,7-Dihydroxy-3-methoxy-6-methyl-9,10-anthracenedione; Anthraquinone, 1,7-dihydroxy-3-methoxy-6-methyl-; Macrosporin

• InChIKey： FKTPLNFTYJEAAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12O5/c1-7-3-9-10(6-12(7)17)16(20)14-11(15(9)19)4-8(21-2)5-13(14)18/h3-6,17-18H,1-2H3
• SMILES： COC1C=C(O)C2C(C3C=C(O)C(C)=CC=3C(=O)C=2C=1)=O

Computed Properties

• Exact Mass: 284.06846
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 284.06847348g/mol
• Heavy Atom Count: 21
• Complexity: 448
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones